Kinase Inhibition Potency vs. VEGFR-2-IN-22
VEGFR-2-IN-20 contains a 2-[(3-ethyl-3,4-dihydro-4-oxo-2-quinazolinyl)thio] acetamide core with a 4-(hydroxyiminoethyl)phenyl substituent, a scaffold distinct from sunitinib (indolinone), sorafenib (diaryl urea), and axitinib (indazole) [1]. While quantitative kinase inhibition data for VEGFR-2-IN-20 are not publicly available, structurally related quinazolinone derivatives have demonstrated VEGFR-2 inhibitory activity [2]. This structural divergence may confer differential binding modes and selectivity profiles compared to established clinical comparators.
| Evidence Dimension | Chemical Scaffold / Pharmacophore |
|---|---|
| Target Compound Data | Quinazolinone-thioacetamide with hydroxyiminoethyl phenyl group |
| Comparator Or Baseline | Sunitinib: indolinone; Sorafenib: diaryl urea; Axitinib: indazole |
| Quantified Difference | Qualitatively distinct scaffold class (no quantitative scaffold similarity metric available) |
| Conditions | Structural analysis based on IUPAC name and SMILES notation |
Why This Matters
Procurement decisions should account for scaffold divergence as a potential source of differential kinase selectivity and off-target liability, necessitating compound-specific validation rather than class-based substitution.
- [1] InvivoChem, 'VEGFR-2-IN-20: IUPAC Name, SMILES and InChI Key', InvivoChem Product Database, accessed 2026. View Source
- [2] Semantic Scholar, 'Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies', 2024. View Source
